Cas no 62232-01-3 (Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester)

62232-01-3 structure
Product name:Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester
Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester
- (4-methoxyphenyl)methyl 2-(3-hydroxyprop-1-ynyl)benzoate
- DTXSID10810591
- 62232-01-3
- (4-Methoxyphenyl)methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
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- Inchi: InChI=1S/C18H16O4/c1-21-16-10-8-14(9-11-16)13-22-18(20)17-7-3-2-5-15(17)6-4-12-19/h2-3,5,7-11,19H,12-13H2,1H3
- InChI Key: OCVFCAIXUSFMMA-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C#CCO
Computed Properties
- Exact Mass: 296.10488
- Monoisotopic Mass: 296.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
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5. Back matter
62232-01-3 (Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester) Related Products
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